Cas no 2034589-35-8 (butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate)

• Product Name: butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate
• CAS No: 2034589-35-8
• MF: C₂₀H₂₂N₄O₅
• MW: 398.412484645844
• CID: 6034223
• PubChem ID: 119099426
• Update Time: 2025-07-02

butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate
• butyl 4-{1-[2-(furan-2-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-amido}benzoate
• butyl 4-(1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamido)benzoate
• butyl 4-[[1-[2-(furan-2-yl)-2-hydroxyethyl]triazole-4-carbonyl]amino]benzoate
• F6252-5343
• 2034589-35-8
• AKOS026687594

• Inchi： 1S/C20H22N4O5/c1-2-3-10-29-20(27)14-6-8-15(9-7-14)21-19(26)16-12-24(23-22-16)13-17(25)18-5-4-11-28-18/h4-9,11-12,17,25H,2-3,10,13H2,1H3,(H,21,26)
• InChI Key： QBMGMVMTJHTDNE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)CN1C=C(C(NC2C=CC(C(=O)OCCCC)=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 398.15901982g/mol
• Monoisotopic Mass: 398.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Additional information on butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate

Research Briefing on Butyl 4-{1-2-(Furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate (CAS: 2034589-35-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate (CAS: 2034589-35-8) as a promising scaffold for drug discovery. This compound, characterized by its unique structural features—including a furan ring, a hydroxyethyl-triazole moiety, and a benzoate ester—has garnered attention for its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. Recent studies have optimized this process to improve yield and purity, with particular emphasis on the regioselective formation of the 1,2,3-triazole ring. The compound's structural complexity allows for versatile modifications, making it a valuable intermediate in the development of novel bioactive molecules.

In vitro and in vivo studies have demonstrated that butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate exhibits notable activity against inflammatory pathways. Specifically, it has been shown to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are implicated in chronic inflammatory diseases. These findings suggest its potential as a dual COX/LOX inhibitor, a class of compounds sought after for their reduced gastrointestinal side effects compared to traditional NSAIDs.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including NF-κB and MAPK, which play critical roles in inflammation and cancer progression. Preliminary data from cancer cell line studies indicate that derivatives of this compound exhibit selective cytotoxicity against certain tumor types, with minimal effects on normal cells. This selectivity is attributed to the compound's interaction with specific protein targets, though further structural optimization is required to enhance potency and bioavailability.

Despite these promising results, challenges remain in the clinical translation of butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate. Pharmacokinetic studies highlight its relatively short half-life and moderate solubility, necessitating formulation improvements or prodrug strategies. Recent efforts have explored nanoparticle-based delivery systems to address these limitations, with early-stage experiments showing enhanced tissue penetration and sustained release profiles.

In conclusion, butyl 4-{1-2-(furan-2-yl)-2-hydroxyethyl-1H-1,2,3-triazole-4-amido}benzoate represents a compelling candidate for further drug development, particularly in inflammation and oncology. Its multifunctional scaffold offers ample opportunities for structural diversification, while its demonstrated biological activity underscores its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and expanding its target profile to unlock its full clinical utility.